BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on 4-Bromo-1-
Isopropyl-1H-pyrazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-1-isopropyl-1H-pyrazole

Cat. No.: B1290141

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular structure and properties of 4-
Bromo-1-isopropyl-1H-pyrazole, a heterocyclic organic compound of interest in medicinal
chemistry and materials science.

Molecular Properties

The fundamental molecular characteristics of 4-Bromo-1-isopropyl-1H-pyrazole are
summarized in the table below. This data is essential for stoichiometric calculations, analytical
characterization, and computational modeling.

Property Value Reference
Molecular Formula CeHoBrN2 [1][2]
Molecular Weight 189.05 g/mol [1][2]

CAS Number 313735-62-5 [2]

Molecular Structure

The structural formula of 4-Bromo-1-isopropyl-1H-pyrazole consists of a pyrazole ring, which
is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. A bromine
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atom is substituted at the 4-position of the pyrazole ring, and an isopropyl group is attached to
one of the nitrogen atoms (N1).

Caption: Molecular structure of 4-Bromo-1-isopropyl-1H-pyrazole.

Experimental Protocols

While this guide does not detail specific experimental protocols, the characterization of 4-
Bromo-1-isopropyl-1H-pyrazole would typically involve the following standard analytical
techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
confirm the chemical structure by identifying the chemical shifts and coupling constants of
the hydrogen and carbon atoms in the molecule.

e Mass Spectrometry (MS): High-resolution mass spectrometry would be employed to
determine the precise molecular weight and isotopic distribution, confirming the elemental
composition.

« Infrared (IR) Spectroscopy: IR spectroscopy would help identify the characteristic vibrational
frequencies of the functional groups present in the molecule, such as the C-H, C=C, C-N,
and C-Br bonds.

o X-ray Crystallography: For a definitive determination of the three-dimensional solid-state
structure, single-crystal X-ray diffraction would be the method of choice.

Researchers and drug development professionals should refer to established chemical
literature and databases for detailed synthetic and analytical procedures. No experimental data
was generated in the production of this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1H-pyrazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290141#4-bromo-1-isopropyl-1h-pyrazole-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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